Cas no 1805615-11-5 (3-(Difluoromethyl)-5-fluoro-6-nitropyridine-2-sulfonamide)

• Product Name: 3-(Difluoromethyl)-5-fluoro-6-nitropyridine-2-sulfonamide
• CAS No: 1805615-11-5
• MF: C₆H₄F₃N₃O₄S
• MW: 271.17387008667
• CID: 4885353
• Update Time: 2025-05-21

3-(Difluoromethyl)-5-fluoro-6-nitropyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-fluoro-6-nitropyridine-2-sulfonamide

• Inchi： 1S/C6H4F3N3O4S/c7-3-1-2(4(8)9)6(17(10,15)16)11-5(3)12(13)14/h1,4H,(H2,10,15,16)
• InChI Key： RSFVYNJWWVFGNT-UHFFFAOYSA-N
• SMILES： S(C1C(C(F)F)=CC(=C([N+](=O)[O-])N=1)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 392
• XLogP3: 0.6
• Topological Polar Surface Area: 127

Additional information on 3-(Difluoromethyl)-5-fluoro-6-nitropyridine-2-sulfonamide

Comprehensive Overview of 3-(Difluoromethyl)-5-fluoro-6-nitropyridine-2-sulfonamide (CAS No. 1805615-11-5)

3-(Difluoromethyl)-5-fluoro-6-nitropyridine-2-sulfonamide (CAS No. 1805615-11-5) is a specialized pyridine-based sulfonamide compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring difluoromethyl and nitro functional groups, makes it a valuable intermediate for developing novel bioactive molecules. Researchers are particularly interested in its potential applications in crop protection and drug discovery, aligning with current trends in sustainable agriculture and precision medicine.

The compound's sulfonamide moiety is a key structural feature shared with many FDA-approved drugs, such as antibacterial agents and enzyme inhibitors. This has led to increased exploration of its structure-activity relationships (SAR) in medicinal chemistry. Recent studies have focused on optimizing its physicochemical properties, including solubility and metabolic stability, to enhance its bioavailability—a critical factor in modern drug design pipelines.

In agrochemical applications, 3-(Difluoromethyl)-5-fluoro-6-nitropyridine-2-sulfonamide demonstrates promising pesticidal activity against a broad spectrum of plant pathogens. Its fluorine-substituted pyridine core contributes to improved pest resistance management, addressing the growing global demand for eco-friendly crop solutions. The compound's mode of action is being investigated for potential synergistic effects with existing fungicides, offering new strategies against resistant strains.

Synthetic routes to CAS 1805615-11-5 typically involve multi-step organic transformations, with emphasis on regioselective nitration and sulfonamide formation. Process chemists are optimizing these methods to improve atom economy and reduce environmental impact, reflecting the pharmaceutical industry's shift toward green chemistry principles. Analytical characterization using NMR spectroscopy and mass spectrometry confirms the compound's high purity, essential for both research and industrial applications.

The thermal stability and degradation pathways of 3-(Difluoromethyl)-5-fluoro-6-nitropyridine-2-sulfonamide are subjects of ongoing investigation, particularly for formulation development. These studies employ advanced techniques like HPLC-MS and accelerated stability testing to ensure product integrity under various storage conditions. Such data is crucial for regulatory submissions and quality control protocols in manufacturing settings.

Emerging research explores the compound's potential in targeted therapies, with computational models predicting interactions with specific biological targets. Its fluorine-rich structure may facilitate blood-brain barrier penetration, making it interesting for central nervous system drug development. These applications align with current personalized medicine trends and the search for novel therapeutic mechanisms.

From an industrial perspective, CAS 1805615-11-5 represents an important fine chemical with growing market demand. Manufacturers are scaling up production while implementing continuous flow chemistry approaches to enhance efficiency. The compound's intellectual property landscape is actively evolving, with several patents filed for its derivatives and applications across multiple jurisdictions.

Environmental fate studies of 3-(Difluoromethyl)-5-fluoro-6-nitropyridine-2-sulfonamide address contemporary concerns about chemical persistence and ecotoxicology. Advanced biodegradation testing methods help assess its environmental profile, supporting the development of sustainable chemistry solutions. These efforts contribute to the compound's potential inclusion in green chemistry initiatives and circular economy models.

The analytical methodology for 1805615-11-5 continues to advance, with UHPLC techniques enabling faster and more sensitive detection. Quality standards are being established through collaborative studies using certified reference materials, ensuring consistency across research and production batches. These developments support the compound's integration into high-throughput screening platforms and combinatorial chemistry approaches.

Future directions for 3-(Difluoromethyl)-5-fluoro-6-nitropyridine-2-sulfonamide research include exploring its structure-property relationships through computational modeling and experimental studies. The compound's versatility makes it a promising candidate for multi-target drug design and smart agrochemicals, addressing complex challenges in human health and agriculture. As understanding of its molecular interactions deepens, new applications are likely to emerge in diverse scientific fields.